Cas no 898227-72-0 (3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-(1-methylethyl)-, ethyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-(1-methylethyl)-, ethyl ester
• CAS No: 898227-72-0
• MF: C₁₂H₁₃ClN₂O₂
• MW: 252.696821928024
• CID: 587994
• Update Time: 2023-11-18

3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-(1-methylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-(1-methylethyl)-, ethylester
• ethyl 6-chloro-5-cyano-2-isopropylnicotinate
• VZHPMTPVCUAQQR-UHFFFAOYSA-N
• CID 86625647
• 3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-(1-methylethyl)-, ethyl ester

• Inchi： 1S/C12H13ClN2O2/c1-4-17-12(16)9-5-8(6-14)11(13)15-10(9)7(2)3/h5,7H,4H2,1-3H3
• InChI Key： VZHPMTPVCUAQQR-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(C(=O)OCC)C(C(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 324
• Topological Polar Surface Area: 63

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 354.9±42.0 °C(Predicted)
• pka: -3.49±0.10(Predicted)